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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B7779866

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Ethyl-2-methoxyphenol (CAS No. 2785-89-9), also known
as 4-Ethylguaiacol. The information is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

4-Ethyl-2-methoxyphenol is classified as a hazardous chemical. It is crucial to understand its
primary hazards before handling:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

The signal word for this chemical is Warning.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Ethyl-2-methoxyphenol.
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Property Value Source
Molecular Formula CoH1202 [1]
Molecular Weight 152.19 g/mol [1]

CAS Number 2785-89-9 [1]
Appearance C.:Ieér, colorless to light yellow (3]

liquid

Melting Point 15°C /59 °F [1][2]
Boiling Point 234 -236 °C/453.2-456.8 °F [4]
Flash Point 107 °C/ 224.6 °F [11[2]
Specific Gravity 1.058 g/cm3 at 25 °C [1]14]

Occupational Exposure Limits

Not established

[1]2]

Operational and Disposal Plans

A systematic approach to handling, from receipt of the chemical to its final disposal, is critical

for safety and regulatory compliance.

Chemical Handling Workflow
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Preparation & Risk Assessment

1. Review Safety Data Sheet (SDS)

Y

2. Conduct Risk Assessment

Y

3. Prepare & Inspect Fume Hood

Y

4. Don Appropriate PPE

Handling & Use
y

5. Transport to Fume Hood
(Use Secondary Containment)

Y

6. Perform Experimental Work

Y

7. Securely Close Container After Use

Cleanup g; Disposal

8. Decontaminate Work Area

Y

9. Segregate & Label Waste

Y

10. Dispose of Waste via
Approved Channels

Y

11. Doff & Dispose of Contaminated PPE

Y

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 4-Ethyl-2-methoxyphenol.
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Procedural Guidance: Step-by-Step
Engineering Controls

» Ventilation: Always handle 4-Ethyl-2-methoxyphenol in a well-ventilated area. For all
procedures that may generate vapors or mists, use a certified chemical fume hood.[2][5]

o Safety Equipment: Ensure that an ANSI-approved eyewash station and safety shower are
immediately accessible (within 10 seconds of travel time) in the work area.[3][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.
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PPE Category Specifications and Rationale

Wear chemical safety goggles conforming to
) EN166 or NIOSH standards.[4] If there is a
Eye and Face Protection o .
significant splash hazard, a face shield should

be worn in addition to goggles.[2]

Wear a standard laboratory coat, fully buttoned.

[3] For tasks with a higher risk of splashes, an
Skin and Body Protection impervious apron (e.g., heoprene or butyl

rubber) is recommended.[3] Wear closed-toe

shoes and long pants.[3]

Handle with chemical-resistant gloves that have
been inspected before use. Since specific
breakthrough time data for 4-Ethyl-2-
methoxyphenol is not readily available, it is best
to follow guidelines for similar phenolic

Hand Protection compounds. Neoprene or butyl gloves are
recommended for extended contact.[2][3] For
incidental contact, double-gloving with thicker
nitrile gloves (=8 mil) is a suitable alternative.[3]
Always change gloves immediately after

contamination.[4]

If engineering controls are insufficient or during
a large spill, use a full-face respirator with multi-
) ) purpose combination (US) or type ABEK (EN
Respiratory Protection ) ] ]
14387) respirator cartridges. Respirator use
requires a formal respiratory protection program,

including fit testing.[4]

Handling and Storage Protocol

o Safe Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe vapors or mist.
[1] Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat, drink, or
smoke in the laboratory area.[1]
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e Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials
such as strong oxidizing agents, bases, acid anhydrides, and acid chlorides.[2][6] Keep the
container tightly closed and store locked up.[1][4]

Spill Management

e Minor Spills (inside a fume hood):
o Ensure appropriate PPE is worn.
o Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

o Carefully scoop the absorbed material into a suitable, labeled container for hazardous
waste.

o Decontaminate the spill area with soap and water.
e Major Spills:

o Evacuate personnel from the immediate area.

o Ensure the area is well-ventilated.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Disposal Plan

o Chemical Waste: All waste containing 4-Ethyl-2-methoxyphenol must be treated as
hazardous waste. Collect it in a clearly labeled, sealed container compatible with the
chemical.[6][7]

» Container Disposal: Empty containers must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[8]

e Regulatory Compliance: Dispose of all waste through an approved waste disposal plant,
following all local, state, and federal regulations.[1][2][9][10]

Emergency and First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[1][4]

Immediately remove all contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact ] o
water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1][4]

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

[1]14]

Rinse the mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an

Ingestion unconscious person. Call a POISON CENTER
or doctor/physician immediately if you feel
unwell.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-ethyl-2-methoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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